Cas no 1118804-24-2 (N-(2,4-dimethoxyphenyl)-2-(4-formyl-2,6-dimethylphenoxy)acetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-(4-formyl-2,6-dimethylphenoxy)acetamide
• CAS No: 1118804-24-2
• MF: C₁₉H₂₁NO₅
• MW: 343.373745679855
• CID: 5450647
• PubChem ID: 7696187
• Update Time: 2025-06-08

N-(2,4-dimethoxyphenyl)-2-(4-formyl-2,6-dimethylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-Dimethoxyphenyl)-2-(4-formyl-2,6-dimethylphenoxy)acetamide
• EN300-26579306
• AKOS030741485
• 1118804-24-2
• Z26052527
• N-(2,4-dimethoxyphenyl)-2-(4-formyl-2,6-dimethylphenoxy)acetamide

• Inchi： 1S/C19H21NO5/c1-12-7-14(10-21)8-13(2)19(12)25-11-18(22)20-16-6-5-15(23-3)9-17(16)24-4/h5-10H,11H2,1-4H3,(H,20,22)
• InChI Key： GSFDXZXEDYVYPK-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC(=CC=1OC)OC)=O)C1C(C)=CC(C=O)=CC=1C

Computed Properties

• Exact Mass: 343.14197277g/mol
• Monoisotopic Mass: 343.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.212±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 556.0±50.0 °C(Predicted)
• pka: 12.08±0.70(Predicted)

Additional information on N-(2,4-dimethoxyphenyl)-2-(4-formyl-2,6-dimethylphenoxy)acetamide

Comprehensive Overview of N-(2,4-dimethoxyphenyl)-2-(4-formyl-2,6-dimethylphenoxy)acetamide (CAS No. 1118804-24-2)

N-(2,4-dimethoxyphenyl)-2-(4-formyl-2,6-dimethylphenoxy)acetamide (CAS No. 1118804-24-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 1118804-24-2, features a combination of methoxy, formyl, and acetamide functional groups, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for N-(2,4-dimethoxyphenyl)-2-(4-formyl-2,6-dimethylphenoxy)acetamide suppliers or synthesis methods, highlighting its growing relevance in advanced chemical applications.

The molecular structure of N-(2,4-dimethoxyphenyl)-2-(4-formyl-2,6-dimethylphenoxy)acetamide includes a 2,4-dimethoxyphenyl moiety linked to a 4-formyl-2,6-dimethylphenoxy group via an acetamide bridge. This arrangement contributes to its stability and reactivity, which are critical for its use in drug discovery and material science. Recent trends in AI-driven drug design and green chemistry have further amplified interest in this compound, as it aligns with the demand for sustainable and efficient synthetic pathways. Searches for CAS 1118804-24-2 applications or N-(2,4-dimethoxyphenyl)-2-(4-formyl-2,6-dimethylphenoxy)acetamide solubility reflect the compound's multifaceted utility.

In the context of current research, N-(2,4-dimethoxyphenyl)-2-(4-formyl-2,6-dimethylphenoxy)acetamide is being explored for its potential role in enzyme inhibition and receptor modulation. Its formyl group offers a reactive site for further derivatization, enabling the creation of novel analogs with tailored properties. This adaptability makes it a valuable candidate for high-throughput screening and medicinal chemistry projects. Additionally, the compound's methoxy substituents enhance its lipophilicity, which is a desirable trait for bioavailability studies. Queries such as N-(2,4-dimethoxyphenyl)-2-(4-formyl-2,6-dimethylphenoxy)acetamide stability or CAS 1118804-24-2 NMR data are common among researchers seeking detailed analytical insights.

The synthesis of N-(2,4-dimethoxyphenyl)-2-(4-formyl-2,6-dimethylphenoxy)acetamide typically involves multi-step organic reactions, including etherification and amidation processes. Optimizing these procedures to achieve high yields and purity is a focal point for chemists, as evidenced by searches for N-(2,4-dimethoxyphenyl)-2-(4-formyl-2,6-dimethylphenoxy)acetamide synthesis protocol. Furthermore, the compound's compatibility with catalytic systems and microwave-assisted synthesis techniques has been investigated to streamline production. These advancements align with the broader shift toward sustainable chemical manufacturing and process intensification.

From a commercial perspective, CAS 1118804-24-2 is increasingly listed in catalogs of fine chemicals and research reagents. Its demand is driven by academic institutions, pharmaceutical companies, and contract research organizations (CROs) engaged in drug development and molecular modeling. The compound's structural complexity and functional diversity make it a subject of interest in patent literature and intellectual property discussions. Searches for N-(2,4-dimethoxyphenyl)-2-(4-formyl-2,6-dimethylphenoxy)acetamide price or bulk availability underscore its economic significance in the chemical marketplace.

In conclusion, N-(2,4-dimethoxyphenyl)-2-(4-formyl-2,6-dimethylphenoxy)acetamide (CAS No. 1118804-24-2) represents a compelling example of modern chemical innovation. Its applications span pharmaceutical intermediates, material science, and catalysis, reflecting its broad utility. As research continues to uncover new uses and synthetic routes, this compound is poised to remain a key player in the evolving landscape of specialty chemicals. For those seeking further details, resources on N-(2,4-dimethoxyphenyl)-2-(4-formyl-2,6-dimethylphenoxy)acetamide safety data or spectroscopic characterization are widely available in scientific databases.